Cas no 41380-66-9 (Benzene,(chloromethyl)-1,2,4-trimethyl- (9CI))
41380-66-9 structure
Product Name:Benzene,(chloromethyl)-1,2,4-trimethyl- (9CI)
CAS No:41380-66-9
MF:C10H13Cl
MW:168.663222074509
CID:329628
PubChem ID:170499
Update Time:2025-04-19
Benzene,(chloromethyl)-1,2,4-trimethyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzene,(chloromethyl)-1,2,4-trimethyl- (9CI)
- chloromethylpseudocumene
- 41380-66-9
- HGFIBEDXILACRG-UHFFFAOYSA-N
- DTXSID10961653
- starbld0002541
- 1,2,4-Trimethyl-3-(chloromethyl)benzene
- Monochloromethyl pseudocumene
- 2-(chloromethyl)-1,3,4-trimethylbenzene
- Benzene, (chloromethyl)-1,2,4-trimethyl-
- AKOS006382801
- SCHEMBL21865896
-
- Inchi: 1S/C10H13Cl/c1-7-4-5-8(2)10(6-11)9(7)3/h4-5H,6H2,1-3H3
- InChI Key: HGFIBEDXILACRG-UHFFFAOYSA-N
- SMILES: ClCC1C(C)=CC=C(C)C=1C
Computed Properties
- Exact Mass: 168.070578
- Monoisotopic Mass: 168.070578
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 0
Experimental Properties
- Density: 1.016
- Boiling Point: 248°C at 760 mmHg
- Flash Point: 101.5°C
- Refractive Index: 1.52
Benzene,(chloromethyl)-1,2,4-trimethyl- (9CI) Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
41380-66-9 (Benzene,(chloromethyl)-1,2,4-trimethyl- (9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk